Cas no 783321-71-1 (1-Ethyl-2,3-dimethylimidazolium tosylate)

• Product Name: 1-Ethyl-2,3-dimethylimidazolium tosylate
• CAS No: 783321-71-1
• MF: C₁₄H₂₀N₂O₃S
• MW: 296.385202407837
• MDL: MFCD03788925
• CID: 4716996
• PubChem ID: 86634980
• Update Time: 2025-05-26

1-Ethyl-2,3-dimethylimidazolium tosylate Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2,3-dimethylimidazolium tosylate
• AZQCHGLNVRXAOE-UHFFFAOYSA-M
• 1-ethyl-2,3-dimethylimidazolium p-toluenesulfonate
• 3-Ethyl-1,2-dimethyl-1H-imidazol-3-ium 4-methylbenzenesulfonate
• 1-Ethyl-2,3-dimethyl-1H-imidazol-3-ium 4-methylbenzenesulfonate
• 1-Ethyl-2,3-diMethyliMidazoliuM tosylate [EDiMIM] [TOS]
• 1-Ethyl-2,3-dimethylimidazolium tosylate, 98% [EDiMlM] [TOS]
• SCHEMBL1533960
• 1-ethyl-2,3-dimethylimidazol-3-ium;4-methylbenzenesulfonate
• MFCD03788925
• 1-butyl-2,3-dimethylimidazolium octanesulfate
• 783321-71-1
• 1-Ethyl-2,3-dimethylimidazolium tosylate

• MDL： MFCD03788925
• Inchi： 1S/C7H13N2.C7H8O3S/c1-4-9-6-5-8(3)7(9)2;1-6-2-4-7(5-3-6)11(8,9)10/h5-6H,4H2,1-3H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： AZQCHGLNVRXAOE-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].N1(C=C[N+](C)=C1C)CC

Computed Properties

• Exact Mass: 296.11946368g/mol
• Monoisotopic Mass: 296.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.4

Additional information on 1-Ethyl-2,3-dimethylimidazolium tosylate

Introduction to 1-Ethyl-2,3-dimethylimidazolium tosylate (CAS No. 783321-71-1) and Its Emerging Applications in Chemical and Pharmaceutical Sciences

The compound 1-Ethyl-2,3-dimethylimidazolium tosylate, identified by the CAS number 783321-71-1, represents a significant advancement in the field of ionic liquids and their derivatives. As a member of the imidazolium-based ionic liquids, this compound has garnered considerable attention due to its unique physicochemical properties and versatile applications in modern chemical synthesis, catalysis, and pharmaceutical research. The introduction of alkyl groups at the 2- and 3-positions of the imidazole ring, coupled with the presence of a tosylate anion, imparts distinct characteristics that make it a valuable reagent in various industrial and academic settings.

1-Ethyl-2,3-dimethylimidazolium tosylate is synthesized through a carefully controlled reaction between 1-ethyl-2,3-dimethylimidazole and toluenesulfonyl chloride. This process ensures high purity and yield, making it a reliable choice for researchers and industrial chemists. The compound’s molecular structure contributes to its excellent solvation capabilities, which are particularly useful in facilitating reactions that require polar solvents. Its high thermal stability and low volatility further enhance its suitability for a wide range of applications.

In recent years, 1-Ethyl-2,3-dimethylimidazolium tosylate has been increasingly utilized as a catalyst or mediator in organic transformations. Its ability to stabilize reactive intermediates and enhance reaction efficiencies has been demonstrated in various cross-coupling reactions, including Suzuki-Miyaura and Heck couplings. These reactions are pivotal in the synthesis of complex organic molecules, such as pharmaceutical intermediates and fine chemicals. The compound’s role as a phase-transfer catalyst has also been explored, where it aids in transferring reactants from an aqueous phase to an organic phase, thereby improving reaction kinetics.

The pharmaceutical industry has shown particular interest in 1-Ethyl-2,3-dimethylimidazolium tosylate due to its potential as a solvent or co-solvent in drug formulation. Ionic liquids like this one offer advantages over traditional solvents such as lower toxicity, higher solvency power for polar compounds, and reduced environmental impact. Current research is investigating its use in the preparation of solid-state forms of active pharmaceutical ingredients (APIs), where it can improve stability and bioavailability. Additionally, its application in peptide synthesis has been noted, where it facilitates cleaner reactions by minimizing side products.

Beyond pharmaceuticals, 1-Ethyl-2,3-dimethylimidazolium tosylate finds utility in material science and energy storage applications. Its dielectric properties make it an attractive candidate for use in supercapacitors and battery electrolytes. Researchers have reported improved charge-discharge cycles when using this ionic liquid as part of the electrolyte system. Furthermore, its ability to dissolve polymers has led to studies on its potential use in polymer processing techniques such as extrusion or injection molding.

The environmental impact of using 1-Ethyl-2,3-dimethylimidazolium tosylate has also been a focus of recent studies. Unlike some traditional solvents that are derived from fossil fuels or pose significant toxicity concerns, this ionic liquid offers a more sustainable alternative. Efforts are underway to develop biodegradable derivatives or methods for recycling this compound after use. Such initiatives align with global trends toward greener chemistry practices.

In conclusion,1-Ethyl-2,3-dimethylimidazolium tosylate (CAS No. 783321-71-1) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique properties make it indispensable in catalysis, pharmaceutical synthesis, material science, and energy storage. As research continues to uncover new uses for this compound,1-Ethyl-2,3-dimethylimidazolium tosylate is poised to play an increasingly important role in advancing chemical innovation and sustainable practices worldwide.